N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine, also known as MPH or Ritalin, is a psychostimulant drug that is commonly used to treat attention deficit hyperactivity disorder (ADHD) and narcolepsy. The chemical structure of MPH is similar to that of amphetamines, but it has a milder effect on the central nervous system.
Mechanism of Action
The mechanism of action of N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine involves the inhibition of the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which results in increased activation of postsynaptic receptors. The increased activation of dopamine receptors in the prefrontal cortex is thought to be responsible for the drug's therapeutic effects on ADHD.
Biochemical and Physiological Effects:
N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine has a variety of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and respiration rate, and it can cause sweating and pupil dilation. N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine also increases the release of dopamine and norepinephrine in the brain, which can lead to feelings of euphoria and increased motivation.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine in lab experiments is that it is a well-studied drug with a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation of using N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine is that it has a relatively short half-life, which can make it difficult to maintain a consistent level of drug exposure over an extended period of time.
Future Directions
There are several future directions for research on N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine. One area of interest is the development of new drugs that target specific subtypes of dopamine and norepinephrine receptors. Another area of interest is the investigation of the long-term effects of N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine on the brain and behavior. Additionally, researchers are interested in exploring the potential therapeutic uses of N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine for other disorders, such as depression and addiction.
In conclusion, N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine, or N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine, is a psychostimulant drug that is commonly used to treat ADHD and narcolepsy. It has a well-studied mechanism of action and is widely used in scientific research to investigate the effects of psychostimulant drugs on the central nervous system. While there are limitations to its use in lab experiments, there are several future directions for research on N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine that hold promise for the development of new treatments for a variety of disorders.
Synthesis Methods
The synthesis of N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine involves the reaction of 4-phenylcyclohexanone with methylamine and ethyl bromide. The reaction produces a racemic mixture of two enantiomers, d-threo-methylphenidate and l-threo-methylphenidate. The d-threo-methylphenidate is the active ingredient in N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine and is responsible for the drug's pharmacological effects.
Scientific Research Applications
N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine is widely used in scientific research to investigate the effects of psychostimulant drugs on the central nervous system. It has been used to study the role of dopamine in reward processing, attention, and impulsivity. N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-phenylcyclohexanamine has also been used to investigate the effects of psychostimulant drugs on cognitive function and memory.
properties
IUPAC Name |
N-[2-(1-methylpyrrolidin-2-yl)ethyl]-4-phenylcyclohexan-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2/c1-21-15-5-8-19(21)13-14-20-18-11-9-17(10-12-18)16-6-3-2-4-7-16/h2-4,6-7,17-20H,5,8-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNLHYHOITGLYJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC1CCNC2CCC(CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1-methylpyrrolidin-2-yl)ethyl]-4-phenylcyclohexan-1-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.